Cas no 1868812-65-0 (2-(Methoxymethyl)-5-(2-nitroethenyl)furan)

• Product Name: 2-(Methoxymethyl)-5-(2-nitroethenyl)furan
• CAS No: 1868812-65-0
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 6243993
• PubChem ID: 165612491
• Update Time: 2025-10-05

2-(Methoxymethyl)-5-(2-nitroethenyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)-5-(2-nitroethenyl)furan
• 1868812-65-0
• EN300-1749165
• 2-(Methoxymethyl)-5-(2-nitroethenyl)furan

• Inchi： 1S/C8H9NO4/c1-12-6-8-3-2-7(13-8)4-5-9(10)11/h2-5H,6H2,1H3/b5-4+
• InChI Key： VGSKNPCOBSVLCR-SNAWJCMRSA-N
• SMILES： O1C(/C=C/[N+](=O)[O-])=CC=C1COC

Computed Properties

• Exact Mass: 183.05315777g/mol
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.2Ų

Additional information on 2-(Methoxymethyl)-5-(2-nitroethenyl)furan

Recent Advances in the Study of 2-(Methoxymethyl)-5-(2-nitroethenyl)furan (CAS: 1868812-65-0)

The compound 2-(Methoxymethyl)-5-(2-nitroethenyl)furan (CAS: 1868812-65-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the synthetic pathways for 2-(Methoxymethyl)-5-(2-nitroethenyl)furan, with particular emphasis on its efficient production through nitroalkene chemistry. Researchers have optimized the reaction conditions to achieve high yields and purity, making it a viable candidate for further pharmacological studies. The compound's furan core and nitroethenyl moiety are of particular interest due to their potential to interact with biological targets, such as enzymes and receptors involved in inflammatory and oxidative stress pathways.

In vitro and in vivo studies have demonstrated that 2-(Methoxymethyl)-5-(2-nitroethenyl)furan exhibits notable anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound significantly reduced pro-inflammatory cytokine levels in macrophage cells, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. Additionally, its ability to scavenge reactive oxygen species (ROS) has been explored in models of oxidative stress-related diseases, such as neurodegenerative disorders.

Further investigations into the mechanistic pathways revealed that 2-(Methoxymethyl)-5-(2-nitroethenyl)furan modulates key signaling molecules, including NF-κB and Nrf2, which are critical regulators of inflammation and oxidative stress. These findings underscore the compound's dual functionality, making it a promising candidate for multifactorial diseases where both inflammation and oxidative damage play a role.

Despite these promising results, challenges remain in the clinical translation of 2-(Methoxymethyl)-5-(2-nitroethenyl)furan. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Current research is also exploring structural modifications to enhance its therapeutic efficacy and reduce off-target effects.

In conclusion, 2-(Methoxymethyl)-5-(2-nitroethenyl)furan (CAS: 1868812-65-0) represents a promising scaffold for drug development, particularly in the treatment of inflammatory and oxidative stress-related conditions. Ongoing research efforts are expected to further elucidate its pharmacological potential and pave the way for its application in clinical settings.